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Compound of Interest

Compound Name: Diisopentyl Phthalate-d4

Cat. No.: B585366 Get Quote

Diisopentyl Phthalate-d4: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

Diisopentyl Phthalate-d4, a deuterated analog of Diisopentyl Phthalate (DIPP). Due to its

structural similarity to the native compound and its distinct mass, Diisopentyl Phthalate-d4 is

an ideal internal standard for sensitive and accurate quantification of DIPP in various matrices

using mass spectrometry techniques. This guide details its core properties, relevant

experimental protocols for its use, and visual representations of key processes.

Core Chemical and Physical Properties
Diisopentyl Phthalate-d4 is a stable isotope-labeled form of Diisopentyl Phthalate, where four

hydrogen atoms on the benzene ring have been replaced with deuterium. This labeling

provides a distinct mass signature for use in analytical chemistry, particularly in isotope dilution

mass spectrometry.
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Property Value Citations

CAS Number 1346597-80-5 [1][2][3]

Molecular Formula C₁₈H₂₂D₄O₄ [1][2][3][4]

Molecular Weight 310.42 g/mol [2][5][3][4]

IUPAC Name

bis(3-methylbutyl) 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate

[6]

Synonyms

1,2-Benzenedicarboxylic Acid-

d4 1,2-Bis(3-methylbutyl)

Ester, Phthalic Acid-d4

Diisopentyl Ester, Bis(3-

methylbutyl) Phthalate-d4

[1][2][3]

Appearance
Clear Pale Yellow Oil or Solid

Powder
[1][5][3][4]

Purity ≥98% [5]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[4]

Storage Conditions 2-8°C Refrigerator [3]

Unlabeled CAS Number 605-50-5 [7][8][9]

Experimental Protocols
The primary application of Diisopentyl Phthalate-d4 is as an internal standard in analytical

methods to quantify phthalate esters in complex samples. Below are representative protocols

for its use in Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: Quantification of Phthalates in Complex
Matrices using GC-MS with Isotope Dilution
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This protocol describes a general procedure for the extraction and analysis of phthalates from

a sample matrix (e.g., consumer products, environmental samples) using Diisopentyl
Phthalate-d4 as an internal standard.

1. Sample Preparation and Extraction:

Accurately weigh a homogenized portion of the sample material (e.g., 1 gram).

Spike the sample with a known amount of Diisopentyl Phthalate-d4 solution (e.g., 50 µL of

a 10 µg/mL solution). The exact amount should be chosen to be within the calibration range.

Add an appropriate extraction solvent, such as n-hexane or dichloromethane.[10]

Agitate the mixture vigorously (e.g., vortex for 5-7 minutes or sonicate for 20-30 minutes) to

ensure efficient extraction of the analytes.[11][12]

Separate the solvent layer from the sample matrix, often by centrifugation (e.g., 4000 rpm for

5 minutes).[10]

Carefully transfer the organic extract to a clean tube. For complex or high-fat matrices, a

cleanup step using Solid-Phase Extraction (SPE) or Gel Permeation Chromatography (GPC)

may be necessary.[10]

Concentrate the extract to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.[10]

[13]

2. GC-MS Instrumental Analysis:

GC System: Agilent 8890 GC System or equivalent.[14]

Column: A low-bleed capillary column such as an Agilent J&W HP-5ms (e.g., 20 m x 0.18

mm, 0.18 µm).[15]

Injector: Splitless mode. Injector temperature programmed from 150°C to 280°C.[13]

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).[13][15]
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Oven Program: Start at 100°C, hold for 1 min, ramp to 230°C at 10°C/min, then ramp to

300°C at 25°C/min, and hold for 8 min. This program should be optimized for the specific

analytes of interest.[13]

MS System: Agilent 5977 Series GC/MSD or equivalent.[15]

Ionization Mode: Electron Ionization (EI) at 70 eV.[13]

Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity. Monitor characteristic

ions for Diisopentyl Phthalate (e.g., m/z 149, 219) and Diisopentyl Phthalate-d4 (e.g., m/z

153, 223).

3. Calibration and Quantification:

Prepare a series of calibration standards containing known concentrations of the target

phthalates.

Fortify each calibration standard with the same constant concentration of Diisopentyl
Phthalate-d4 as used in the samples.[10]

Generate a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration.

Calculate the concentration of the target phthalates in the samples using the response ratio

from the sample analysis and the calibration curve.

Protocol 2: Analysis of Phthalates by Liquid
Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)
This method is highly sensitive and suitable for analyzing phthalates in liquid samples like

beverages or biological fluids.

1. Sample Preparation:

For simple matrices like distilled beverages, a "dilute and shoot" approach may be sufficient.

Dilute the sample 1:1 with water.
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For more complex matrices like plasma, a Solid-Phase Extraction (SPE) cleanup is

recommended.[5]

Spike a known amount of Diisopentyl Phthalate-d4 internal standard into the sample before

any extraction or dilution steps.[5]

If using SPE, condition a C18 cartridge, load the sample, wash away interferences, and elute

the analytes with a solvent like acetonitrile.[5][16]

Evaporate the eluate and reconstitute in the initial mobile phase.[5][16]

2. LC-MS/MS Instrumental Analysis:

LC System: Waters ACQUITY UPLC H-Class System or equivalent.

Column: A reverse-phase column such as a Phenomenex Kinetex C18 (e.g., 100 x 4.6 mm,

2.6 µm).[12]

Mobile Phase: A gradient elution using water and methanol (or acetonitrile), often with an

additive like ammonium acetate or formic acid to improve ionization.[12]

Flow Rate: Typically 0.5 mL/min.[12][17]

MS System: A triple quadrupole mass spectrometer (e.g., SCIEX QTRAP 5500).[12][17]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[12]

Acquisition Mode: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product

ion transitions for each analyte and the internal standard. For Diisopentyl Phthalate, a

common transition is m/z 307 -> 149.[12] For Diisopentyl Phthalate-d4, the transition would

be m/z 311 -> 153.

3. Calibration and Quantification:

Quantification is performed using an isotope dilution calibration curve, similar to the GC-MS

method described above.
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Synthesis and Biological Interaction Pathways
General Synthesis of Diisopentyl Phthalate
The synthesis of Diisopentyl Phthalate is typically achieved through the esterification of phthalic

anhydride with isopentyl alcohol (isoamyl alcohol). The synthesis of the deuterated analog

follows the same procedure, substituting deuterated phthalic anhydride.
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Caption: Generalized workflow for the synthesis of Diisopentyl Phthalate-d4.
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Analytical Workflow using Diisopentyl Phthalate-d4 as
an Internal Standard
The logical workflow for using Diisopentyl Phthalate-d4 in a quantitative analysis is crucial for

ensuring accurate and reproducible results.

Sample Collection
(e.g., Plastic Toy, Water)

Spiking with
Diisopentyl Phthalate-d4 (IS)

 Add IS Solvent
Extraction

Sample Cleanup
(e.g., SPE)

 Optional

GC-MS or LC-MS/MS
Analysis

Quantification via
Isotope Dilution Curve

Click to download full resolution via product page

Caption: Experimental workflow for phthalate analysis using a deuterated internal standard.

Potential Mechanism of Endocrine Disruption by
Phthalates
Phthalates are classified as endocrine-disrupting chemicals (EDCs) that can interfere with the

body's hormonal systems.[2][4] While Diisopentyl Phthalate-d4 is used for analytical

purposes, its non-deuterated counterpart is studied for these effects. One proposed

mechanism involves interference with steroidogenesis and hormone receptor signaling.[3][7]
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Caption: Simplified diagram of phthalate interference with hormone receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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